Cas no 1707391-50-1 (Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate)

Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate is a versatile indole derivative used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild conditions. The bromine substituent at the 3-position and the propionyl group at the 4-position offer reactive sites for further functionalization, enabling the construction of complex heterocyclic frameworks. This compound is valued for its compatibility with cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, making it useful for derivatization. Its well-defined structure and high purity ensure reproducibility in synthetic applications.

Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate structure

1707391-50-1 structure

Product Name:Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate

CAS No:1707391-50-1

MF:C₁₆H₁₈BrNO₃

MW:352.223023891449

CID:5059825

Update Time:2025-11-01

Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate
- 3-Bromo-4-propionyl-indole-1-carboxylic acid tert-butyl ester
- Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate
- Inchi： 1S/C16H18BrNO3/c1-5-13(19)10-7-6-8-12-14(10)11(17)9-18(12)15(20)21-16(2,3)4/h6-9H,5H2,1-4H3
- InChI Key： DWNJEOFQQLTTMV-UHFFFAOYSA-N
- SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=CC=C(C(CC)=O)C=21

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 418
XLogP3: 4.1
Topological Polar Surface Area: 48.3

Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM266144-1g	tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate	1707391-50-1	95%+	1g	$535	2023-02-02
Chemenu	CM266144-1g	tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate	1707391-50-1	95%+	1g	$505	2021-08-18
Chemenu	CM266144-5g	tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate	1707391-50-1	95%+	5g	$1183	2021-08-18
Chemenu	CM266144-10g	tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate	1707391-50-1	95%+	10g	$1618	2021-08-18

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Additional information on Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate

Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate (CAS No. 1707391-50-1): A Comprehensive Overview

Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate (CAS No. 1707391-50-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate.

The molecular structure of Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate is composed of an indole core functionalized with a tert-butyl ester group, a bromine atom, and a propionyl moiety. The indole scaffold is a well-known privileged structure in medicinal chemistry due to its biological activity and ability to modulate various cellular processes. The presence of the tert-butyl ester group enhances the lipophilicity and stability of the molecule, while the bromine atom and propionyl moiety introduce additional functional groups that can be exploited for further chemical modifications.

The synthesis of Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate typically involves a multi-step process. One common approach is to start with an indole derivative and sequentially introduce the tert-butyl ester, bromine, and propionyl functionalities. For instance, the tert-butyl ester can be introduced via an esterification reaction using tert-butanol and an appropriate carboxylic acid derivative. The bromination step can be achieved using bromine or a brominating agent such as N-bromosuccinimide (NBS). Finally, the propionylation can be carried out using propionyl chloride or propionic anhydride in the presence of a base.

Recent research has highlighted the potential of Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate in various biological contexts. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For example, a study published in the Journal of Medicinal Chemistry demonstrated that Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate effectively inhibited the proliferation of human cancer cell lines by inducing apoptosis and cell cycle arrest. Additionally, another study in Bioorganic & Medicinal Chemistry Letters reported that this compound reduced inflammation in animal models by suppressing the production of pro-inflammatory cytokines.

The pharmacological properties of Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate have also been investigated in preclinical studies. These studies have shown that the compound has good oral bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for further drug development. Moreover, its ability to cross the blood-brain barrier suggests potential applications in neurological disorders.

In conclusion, Tert-Butyl 3-bromo-4-propionyl-1H-indole-1-carboxylate (CAS No. 1707391-50-1) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.